Cas no 1031577-56-6 (Ethyl 3-pyrimidin-2-yl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-pyrimidin-2-yl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1031577-56-6
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 4677548
• Update Time: 2023-08-15

Ethyl 3-pyrimidin-2-yl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-pyrimidin-2-yl-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-oxadiazole-5-carboxylic acid, 3-(2-pyrimidinyl)-, ethyl ester
• Ethyl 3-pyrimidin-2-yl-1,2,4-oxadiazole-5-carboxylate

• Inchi： 1S/C9H8N4O3/c1-2-15-9(14)8-12-7(13-16-8)6-10-4-3-5-11-6/h3-5H,2H2,1H3
• InChI Key： XYIPYXNIKUYKEP-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C2N=CC=CN=2)=NO1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 91